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Compound of Interest

Compound Name: Cdk2-IN-15

Cat. No.: B12378752 Get Quote

For researchers, scientists, and drug development professionals working with the cyclin-

dependent kinase 2 (CDK2) inhibitor, Cdk2-IN-15, ensuring laboratory safety is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a secure research environment. While a specific Safety Data

Sheet (SDS) for Cdk2-IN-15 is not publicly available, this document compiles best practices

based on general laboratory safety protocols and information from similar kinase inhibitors.

Personal Protective Equipment (PPE)
The appropriate level of personal protective equipment is crucial to minimize exposure and

ensure personal safety when handling chemical compounds like Cdk2-IN-15. The following

table summarizes the recommended PPE.
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Body Area
Personal Protective
Equipment

Specifications

Eyes Safety glasses or goggles

Should provide a complete

seal around the eyes to protect

against splashes. Indirectly

vented goggles are preferred

to prevent fogging while still

offering protection.[1]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing.[2]

[3]

Hands Chemical-resistant gloves

Nitrile or other appropriate

gloves should be worn. For

some chemicals, double

gloving may be necessary.[3]

Body Laboratory coat

A lab coat should be worn to

protect the skin and clothing

from contamination.[3][4]

Respiratory
Fume hood or appropriate

respirator

All work with powdered or

volatile forms of the compound

should be conducted in a

certified chemical fume hood to

avoid inhalation.[5]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Cdk2-IN-15
and ensuring a safe laboratory environment.

Handling:

Read Labels Carefully: Before use, always read the product label twice.[5]
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Avoid Contamination: Never return unused chemicals to their original container.[5]

Minimize Exposure: Avoid inhalation, and contact with eyes and skin. Do not taste or smell

chemicals.[5][6]

Use in a Ventilated Area: Handle flammable and volatile chemicals in a fume hood.[5]

Emergency Preparedness: Know the location and proper use of safety equipment, including

eyewash stations, safety showers, and fire extinguishers.[5] In case of skin or eye contact,

flush the affected area with water for at least 20 minutes.[5]

Storage:

Follow Supplier Instructions: Store the compound according to the manufacturer's

recommendations, which may include specific temperature and light conditions. For a similar

compound, CDK9-IN-15, it is recommended to store it at -80°C for long-term storage (6

months) and at -20°C for short-term storage (1 month), protected from light.[7]

Secure Storage: Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Handling:

Segregate Waste: Dispose of Cdk2-IN-15 and any contaminated materials as hazardous

chemical waste. Do not mix with other waste streams.

Labeling: Clearly label all waste containers with their contents.

Follow Institutional Protocols: Adhere to your institution's specific guidelines for hazardous

waste disposal.[8]
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The following diagram outlines a general workflow for safely handling chemical inhibitors like

Cdk2-IN-15 in a laboratory setting.
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General workflow for handling chemical inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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